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Structural Similarity: The Trinuclear Core

Scientific literature indicates that both chromium(III) acetate and iron(III) acetate form complexes centered

around a trinuclear metal cluster. The key similarity lies in this [M3O(O2CCH3)6(H2O)3]+ unit (where

M is Cr or Fe), which consists of three metal atoms connected by a central oxygen atom and bridged by six

acetate groups [1] [2].

The structure of the iron compound, [Fe3O(CH3COO)6(H2O)3][AuCl4]·6H2O, is described as

"typical for μ3-O bridged trinuclear ferric compounds," with the iron atoms at the vertices of a near-

equilateral triangle [2]. Chromium(III) acetate is also described as a family of salts with the identical

cationic formula, [Cr3O(O2CCH3)6(OH2)3]+ [3]. This suggests their core structures are isomorphous.

The following diagram illustrates this shared structural motif:
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Comparative Analysis of Key Parameters

The table below summarizes the known properties and characteristics of these two compounds based on the

available information.

Parameter Chromium(III) Acetate Iron(III) Acetate

Common
Formula

[Cr₃O(O₂CCH₃)₆(H₂O)₃]⁺ [1] [3] [Fe₃O(CH₃COO)₆(H₂O)₃]⁺ [2]

Core Structure Trinuclear, μ₃-oxo-bridged [3] Trinuclear, μ₃-oxo-bridged [2]

Metal-Metal
Bond

Information not found in search results Coupled by antiferromagnetic exchange
interactions [2]

Typical Form Gray-green powder or blue-green
paste [1]

Information not found in search results

Key
Applications

Textile mordant, tanning, catalyst,
emulsion hardener [4] [1]

Serves as a model for magnetochemistry;
used in catalyst research [2]

Magnetic
Properties

Information not found in search results Antiferromagnetic (J = -29.0 cm⁻¹) [2]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s1900541?utm_src=pdf-body-img
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1726109.htm
https://nkc.com.pk/li/chromium-acetate.html
https://link.springer.com/article/10.1023/A:1016082018299
https://nkc.com.pk/li/chromium-acetate.html
https://link.springer.com/article/10.1023/A:1016082018299
https://link.springer.com/article/10.1023/A:1016082018299
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1726109.htm
https://dataintelo.com/report/global-chromium-acetate-market
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1726109.htm
https://link.springer.com/article/10.1023/A:1016082018299
https://link.springer.com/article/10.1023/A:1016082018299
https://www.smolecule.com/products/s1900541?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Characterization Techniques

The structural similarities mean that the same suite of analytical techniques is used to characterize both

compounds. Here are the detailed methodologies cited in the search results:

X-ray Diffraction (XRD): This is the primary technique for determining the precise molecular and

crystal structure. It was used to confirm that the iron(III) acetate complex cation has a structure with
metal atoms at the vertices of a triangle with a central oxygen atom [2].

Mössbauer Spectroscopy: This technique is specific to iron and was used to study the electronic
environment of the iron nuclei in the iron(III) acetate complex [2].

Magnetochemistry: Studies of magnetic susceptibility are used to probe the magnetic interactions
between metal centers. For the iron(III) acetate complex, the data were interpreted using the

Heisenberg-Dirac-Van Vleck (HDVV) model to determine the antiferromagnetic exchange parameter
[2].

Thermogravimetric Analysis (TGA): This method measures weight changes as a function of
temperature, providing information on solvent loss (e.g., water molecules) and thermal stability of the

complex [5].

Research Implications and Applications

The shared structural motif leads to different applications rooted in the distinct chemical properties of

chromium and iron:

Chromium(III) Acetate: Its primary uses are industrial, leveraging chromium's properties in textile
dyeing (as a mordant to fix dyes), tanning, and as a catalyst [4] [1]. Research also explores

chromium(III) complexes for their antimicrobial activity [6] [7].
Iron(III) Acetate: This compound is significant in fundamental research. It serves as a classic model

for studying magnetochemistry and exchange interactions in polynuclear complexes [2].
Furthermore, iron-based Metal-Organic Frameworks (MOFs) are investigated for practical

applications like acetic acid capture in sustainable film preservation [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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